Cas no 1040667-57-9 (2-oxo-N-(4-{2-[(1,3-thiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide)

• Product Name: 2-oxo-N-(4-{2-[(1,3-thiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide
• CAS No: 1040667-57-9
• MF: C₁₅H₁₃N₅O₃S₂
• MW: 375.425419569016
• CID: 6439446
• PubChem ID: 27378454
• Update Time: 2024-01-14

2-oxo-N-(4-{2-[(1,3-thiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-(4-{2-[(1,3-thiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide
• AKOS024509329
• 1040667-57-9
• 2-oxo-N-[4-[3-oxo-3-(1,3-thiazol-2-ylamino)propyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• VU0643878-1
• F5462-0041
• 2-oxo-N-(4-(3-oxo-3-(thiazol-2-ylamino)propyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C15H13N5O3S2/c21-11(19-14-17-6-7-24-14)4-3-9-8-25-15(18-9)20-13(23)10-2-1-5-16-12(10)22/h1-2,5-8H,3-4H2,(H,16,22)(H,17,19,21)(H,18,20,23)
• InChI Key： RJYLYWNVLYTSSU-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CNC2=O)=O)=NC(=C1)CCC(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 375.04598164g/mol
• Monoisotopic Mass: 375.04598164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 170Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides